Cas no 179898-83-0 (Quinoline, 1,2,3,4-tetrahydro-3-methyl-7-nitro-)
179898-83-0 structure
Product Name:Quinoline, 1,2,3,4-tetrahydro-3-methyl-7-nitro-
CAS No:179898-83-0
MF:C10H12N2O2
MW:192.214482307434
CID:1370644
Update Time:2024-08-16
Quinoline, 1,2,3,4-tetrahydro-3-methyl-7-nitro- Chemical and Physical Properties
Names and Identifiers
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- Quinoline, 1,2,3,4-tetrahydro-3-methyl-7-nitro-
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- Inchi: 1S/C10H12N2O2/c1-7-4-8-2-3-9(12(13)14)5-10(8)11-6-7/h2-3,5,7,11H,4,6H2,1H3
- InChI Key: YEPSVJBFTQLMSC-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC([N+]([O-])=O)=C2)CC(C)C1
Computed Properties
- Exact Mass: 192.08996
Experimental Properties
- Density: 1.171±0.06 g/cm3(Predicted)
- Boiling Point: 326.7±31.0 °C(Predicted)
- PSA: 55.17
- pka: 3.48±0.40(Predicted)
Quinoline, 1,2,3,4-tetrahydro-3-methyl-7-nitro- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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